Cas no 1213455-86-7 ((2S)-2-amino-2-4-(trifluoromethoxy)phenylethan-1-ol)

• Product Name: (2S)-2-amino-2-4-(trifluoromethoxy)phenylethan-1-ol
• CAS No: 1213455-86-7
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 5593379
• PubChem ID: 66510891
• Update Time: 2025-05-26

(2S)-2-amino-2-4-(trifluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-[4-(TRIFLUOROMETHOXY)PHENYL]ETHAN-1-OL
• (S)-2-amino-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol
• (S)-2-Amino-2-(4-(trifluoromethoxy)phenyl)ethanol
• Benzeneethanol, β-amino-4-(trifluoromethoxy)-, (βS)-
• AKOS015924735
• 1213455-86-7
• SCHEMBL8515750
• EN300-1928356
• Y12068
• ZWWLHDJVEDSDGM-MRVPVSSYSA-N
• (2S)-2-amino-2-4-(trifluoromethoxy)phenylethan-1-ol

• Inchi： 1S/C9H10F3NO2/c10-9(11,12)15-7-3-1-6(2-4-7)8(13)5-14/h1-4,8,14H,5,13H2/t8-/m1/s1
• InChI Key： ZWWLHDJVEDSDGM-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=C(OC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 293.3±40.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2S)-2-amino-2-4-(trifluoromethoxy)phenylethan-1-ol

Compound CAS No. 1213455-86-7: (2S)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol

The compound with CAS number 1213455-86-7, commonly referred to as (2S)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the second carbon atom, which imparts its (S)-configuration, and a trifluoromethoxy substituent attached to the phenyl ring. The presence of the amino group and hydroxyl group further enhances its functional versatility, making it a valuable compound in both academic research and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity, ensuring the formation of the desired (S)-enantiomer. This method not only improves yield but also minimizes waste, aligning with green chemistry principles. Additionally, researchers have explored the utility of this compound as a building block in drug discovery, particularly in the development of bioactive molecules targeting specific therapeutic areas such as neurodegenerative diseases and cancer.

The trifluoromethoxy group attached to the phenyl ring is a key feature of this compound, contributing significantly to its electronic and steric properties. This substituent enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmacological studies. Recent studies have demonstrated that (2S)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol exhibits potent antioxidant and anti-inflammatory activities, suggesting its potential application in treating oxidative stress-related disorders.

In terms of biological activity, this compound has shown promising results in preclinical models. For instance, it has been reported to inhibit certain kinases involved in cellular signaling pathways, which are often dysregulated in cancer cells. Furthermore, its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of further research into the mechanistic underpinnings of its biological effects.

From a synthetic perspective, the development of scalable synthesis routes for (2S)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol remains a critical area of investigation. Researchers are exploring cost-effective strategies that leverage readily available starting materials and environmentally friendly reaction conditions. For example, recent work has focused on using microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (S)-configuration ensures optimal interactions with target proteins, enhancing specificity and potency. This highlights the importance of stereocontrol in medicinal chemistry and underscores the need for advanced techniques such as X-ray crystallography to confirm the absolute configuration of synthesized compounds.

In conclusion, (2S)-2-amino-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol (CAS No. 1213455-86-7) is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advances in synthesis and biological studies, positions it as a valuable tool in both academic research and industrial applications. Continued exploration into its properties will undoubtedly yield further insights into its utility as a therapeutic agent and a versatile building block in organic synthesis.